Cas no 253-86-1 (Pyrido[3,4-d]pyrimidine)

• Product Name: Pyrido[3,4-d]pyrimidine
• CAS No: 253-86-1
• MF: C₇H₅N₃
• MW: 131.134700536728
• CID: 269901
• PubChem ID: 14758064
• Update Time: 2025-04-19

Pyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyrimidine
• Pyrido[3,4-d]pyrimidine(7CI,8CI,9CI)
• 1,3,7-Triazanaphthalene
• Copazoline
• DTXSID60563666
• SCHEMBL88606
• 253-86-1

• Inchi： 1S/C7H5N3/c1-2-8-4-7-6(1)3-9-5-10-7/h1-5H
• InChI Key： PAQYIEZTLSDLQO-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=CN=CC=12

Computed Properties

• Exact Mass: 131.04845
• Monoisotopic Mass: 131.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67